Cas no 1260824-88-1 (TERT-BUTYL 5-AMINO-3-BROMO-1H-INDOLE-1-CARBOXYLATE)

• Product Name: TERT-BUTYL 5-AMINO-3-BROMO-1H-INDOLE-1-CARBOXYLATE
• CAS No: 1260824-88-1
• MF: C₁₃H₁₅BrN₂O₂
• MW: 311.174402475357
• MDL: MFCD11617132
• CID: 2101292
• Update Time: 2023-11-19

TERT-BUTYL 5-AMINO-3-BROMO-1H-INDOLE-1-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 5-AMINO-3-BROMO-1H-INDOLE-1-CARBOXYLATE
• CID 91971201
• 1H-Indole-1-carboxylic acid, 5-amino-3-bromo-, 1,1-dimethylethyl ester

• MDL： MFCD11617132
• Inchi： 1S/C13H15BrN2O2/c1-13(2,3)18-12(17)16-7-10(14)9-6-8(15)4-5-11(9)16/h4-7H,15H2,1-3H3
• InChI Key： AYCOQEWRAJHBFU-UHFFFAOYSA-N
• SMILES： BrC1=CN(C(=O)OC(C)(C)C)C2C=CC(=CC=21)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 329
• Topological Polar Surface Area: 57.2

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 431.4±48.0 °C(Predicted)
• pka: 3.65±0.10(Predicted)